4-chloro-5-(1-piperidinyl)-1,2-benzenediamine
Overview
Description
4-chloro-5-(1-piperidinyl)-1,2-benzenediamine, also known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the 1970s by Pfizer, and since then, it has been the subject of numerous scientific studies.
Mechanism of Action
4-chloro-5-(1-piperidinyl)-1,2-benzenediamine acts as a potent agonist of the cannabinoid receptors CB1 and CB2. These receptors are part of the endocannabinoid system, which plays a key role in regulating a variety of physiological processes, including pain sensation, mood, and appetite. By activating these receptors, 4-chloro-5-(1-piperidinyl)-1,2-benzenediamine can modulate the activity of the endocannabinoid system, leading to a range of physiological effects.
Biochemical and physiological effects
4-chloro-5-(1-piperidinyl)-1,2-benzenediamine has been shown to have a range of biochemical and physiological effects in animal models. These include analgesia, sedation, hypothermia, and decreased locomotor activity. In addition, this compound has been shown to have anti-inflammatory effects, and it may also have neuroprotective properties.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-5-(1-piperidinyl)-1,2-benzenediamine in lab experiments is its potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation of using 4-chloro-5-(1-piperidinyl)-1,2-benzenediamine is its potential for producing unwanted side effects, such as sedation and hypothermia, which can complicate interpretation of experimental results.
Future Directions
There are several potential future directions for research on 4-chloro-5-(1-piperidinyl)-1,2-benzenediamine. One area of interest is the development of novel analogs of this compound that may have improved therapeutic properties, such as increased potency or reduced side effects. Another area of interest is the investigation of the potential use of 4-chloro-5-(1-piperidinyl)-1,2-benzenediamine in combination with other drugs or therapies for the treatment of various conditions. Finally, further research is needed to better understand the mechanisms underlying the effects of 4-chloro-5-(1-piperidinyl)-1,2-benzenediamine on the endocannabinoid system and its potential therapeutic applications.
Scientific Research Applications
4-chloro-5-(1-piperidinyl)-1,2-benzenediamine has been studied extensively for its potential therapeutic applications, particularly in the field of pain management. This compound has been shown to have potent analgesic effects in animal models of pain, and it has also been investigated for its potential use in the treatment of other conditions, such as anxiety, depression, and inflammation.
properties
IUPAC Name |
4-chloro-5-piperidin-1-ylbenzene-1,2-diamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClN3/c12-8-6-9(13)10(14)7-11(8)15-4-2-1-3-5-15/h6-7H,1-5,13-14H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVDAKQHWLXIFMV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=C(C(=C2)N)N)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.